N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,4-dimethylbenzamide

• Molecular Formula: C21H16ClN3O2
• Molecular Weight: 377.8 g/mol
• IUPAC Name: N-[4-chloro-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2,4-dimethylbenzamide
• InChI: InChI=1S/C21H16ClN3O2/c1-12-5-7-15(13(2)10-12)20(26)24-14-6-8-17(22)16(11-14)21-25-19-18(27-21)4-3-9-23-19/h3-11H,1-2H3,(H,24,26)
• InChI Key: FIGPVBKLAFYECT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)C3=NC4=C(O3)C=CC=N4)C

Description

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,4-dimethylbenzamide, also known as CLP290, is a small molecule compound that has been extensively studied for its potential use in treating various neurological disorders.

Mechanism of Action

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,4-dimethylbenzamide acts as a positive allosteric modulator of the ATP-sensitive potassium (KATP) channel, which plays a critical role in regulating neuronal excitability. By enhancing the activity of the KATP channel, this compound is able to reduce neuronal excitability and prevent the onset of seizures and neuropathic pain.
Biochemical and Physiological Effects:
In addition to its effects on neuronal excitability, this compound has been shown to have a number of other biochemical and physiological effects. For example, this compound has been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in promoting the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,4-dimethylbenzamide is its specificity for the KATP channel, which allows for targeted modulation of neuronal excitability. However, this compound has a relatively short half-life and may require frequent dosing in order to maintain therapeutic levels.

Future Directions

There are several potential future directions for research on N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,4-dimethylbenzamide. One area of interest is the use of this compound in combination with other drugs for the treatment of neurological disorders. Additionally, there is ongoing research into the development of more potent and selective KATP channel modulators that may have improved therapeutic efficacy compared to this compound. Finally, there is interest in exploring the potential use of this compound in the treatment of other conditions, such as diabetes and cardiovascular disease, which are also associated with dysregulation of the KATP channel.

Synthesis Methods

The synthesis of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,4-dimethylbenzamide involves several steps, including the preparation of 4-chloro-3-(2-nitrophenyl)oxazole, which is then reacted with 2-aminopyridine to form the oxazolopyridine intermediate. The intermediate is then reacted with 2,4-dimethylbenzoyl chloride to form the final product, this compound.

Scientific Research Applications

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,4-dimethylbenzamide has been studied extensively for its potential use in treating various neurological disorders, including epilepsy, neuropathic pain, and hearing loss. In animal models, this compound has been shown to reduce seizure activity, alleviate neuropathic pain, and improve hearing function.